Cas no 128345-57-3 ((3S)-pyrrolidin-3-amine)

(3S)-pyrrolidin-3-amine structure
(3S)-pyrrolidin-3-amine structure
(3S)-pyrrolidin-3-amine
128345-57-3
C4H10N2
86.1356
MFCD00143193
63936
24878497

(3S)-pyrrolidin-3-amine Properties

Names and Identifiers

    • (S)-Pyrrolidin-3-amine
    • (S)-3-Pyrrolidinamine
    • (3S)-(-)-3-Aminopyrrolidine
    • (S)-(-)-3-Aminopyrrolidine
    • (3S)-(-)-Aminopyrrolidine
    • (S)-(?)-3-Aminopyrrolidine
    • (3S)-pyrrolidin-3-amine
    • (S)-3-Aminopyrrolidine
    • 3-Pyrrolidinamine,(S)-
    • (-)-3-Aminopyrrolidine
    • (3S)-3-Aminopyrrolidine
    • (3S)-3-Pyrrolidinamine
    • (3S)-Aminopyrrolidine
    • S-AP
    • A44020
    • (3S)-PYRROLIDINAMINE
    • (R)-3-Aminopyrroline
    • 3-(S)-PYRROLIDINEAMINE
    • (S)-Pyrrolidine-3-amine
    • 3-Pyrrolidinamine, (3S)-
    • (R)-(+)-3-Aminopyrrolidine
    • PubChem5729
    • (S)-3 aminopyrrolidine
    • (4s)-4-aminopyrrolidine
    • 3-Pyrrolidinamine,(3S)-
    • 3-(S)(-)aminopyrrolidine
    • 3-(S)(-) aminopyrrolidine
    • (S)-(-)-3-Pyrrolidinamine
    • (3S)-(-)-3 aminopyrrolidine
    • NGX
    • DTXSID10364009
    • J-005594
    • AKOS015854202
    • AKOS006238850
    • MFCD00143193
    • (S)-(-)-3-Aminopyrrolidine, 98%
    • J-003397
    • A1168
    • EN300-217753
    • T70189
    • NGXSWUFDCSEIOO-BYPYZUCNSA-N
    • 128345-57-3
    • AS-58203
    • (S)-pyrrolidin-3-amine
    • (3S)-3-pyrrolidinamine
    • (3S)-Pyrrolidinamine
    • (S)-3-AMINOPYRROLIDINE
    • +Expand
    • MFCD00143193
    • NGXSWUFDCSEIOO-BYPYZUCNSA-N
    • 1S/C4H10N2/c5-4-1-2-6-3-4/h4,6H,1-3,5H2/t4-/m0/s1
    • N1([H])C([H])([H])C([H])([H])[C@@]([H])(C1([H])[H])N([H])[H]
    • 4290648

Computed Properties

  • 86.08440
  • 2
  • 2
  • 0
  • 86.084
  • 6
  • 44.8
  • 0
  • 1
  • 0
  • 0
  • 0
  • 1
  • -0.9
  • nothing
  • 0
  • 38

Experimental Properties

  • 0.33610
  • 38.05000
  • n20/D 1.488(lit.)
  • 164-165 °C(lit.)
  • 9.0±0.2 mmHg at 25°C
  • Fahrenheit: 154.4 ° f < br / > Celsius: 68 ° C < br / >
  • Yellow or colorless liquid
  • Soluble in water
  • Air Sensitive & Hygroscopic
  • -20 º (neat)
  • [α]20/D −20°, neat
  • 0.967 g/mL at 25 °C(lit.)

(3S)-pyrrolidin-3-amine Security Information

  • GHS07 GHS07
  • 3
  • 8
  • S26-S36
  • III
  • III
  • R36/37/38
  • 8
  • Xi Xi
  • 2735
  • H315-H319-H335
  • P261-P305+P351+P338
  • dangerous
  • Store at 4 ℃, better at -4 ℃
  • III
  • 36/37/38
  • Warning
  • 8

(3S)-pyrrolidin-3-amine Customs Data

  • 29339990
  • China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(3S)-pyrrolidin-3-amine Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P000YFR-1g
3-Pyrrolidinamine, (3S)-
128345-57-3 >98.0%(GC)(T)
1g
$62.00
A2B Chem LLC
AA43831-1g
(3S)-pyrrolidin-3-amine
128345-57-3 95%
1g
$92.00 2024-04-20
Aaron
AR000YO3-200mg
3-Pyrrolidinamine, (3S)-
128345-57-3 98%
200mg
$26.00
abcr
AB180747-1 g
(S)-3-Aminopyrrolidine, 99%, ee 99%; .
128345-57-3 99%
1 g
€114.00 2023-07-20
Ambeed
A145441-25g
(S)-Pyrrolidin-3-amine
128345-57-3 98%
25g
$177.0
Chemenu
CM198513-25g
(S)-3-Aminopyrrolidine
128345-57-3 95%
25g
$333 2021-08-05
Enamine
EN300-217753-0.05g
(3S)-pyrrolidin-3-amine
128345-57-3
0.05g
$19.0 2023-06-01
eNovation Chemicals LLC
D759586-5g
3-Pyrrolidinamine, (3S)-
128345-57-3 98.0%
5g
$300 2022-09-08
Fluorochem
046712-1g
3S)-(-)-3-Aminopyrrolidine
128345-57-3 95%
1g
£50.00 2022-03-01
Key Organics Ltd
AS-58203-1MG
(3S)-pyrrolidin-3-amine
128345-57-3 >97%
1mg
£37.00 2023-09-08

(3S)-pyrrolidin-3-amine Suppliers

Shanghai Acmec Biochemical Co.,Ltd
Audited Supplier Audited Supplier
(CAS:128345-57-3)
JI ZHI SHI JI
18117592386
3007522982@qq.com

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